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Compound of Interest

Compound Name: MS645

Cat. No.: B2760879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MS645 is a novel, potent, and cell-penetrant bivalent inhibitor of the Bromodomain and Extra-

Terminal domain (BET) family of proteins, with a primary focus on Bromodomain-containing

protein 4 (BRD4). Its unique bivalent nature allows for simultaneous engagement with the two

tandem bromodomains (BD1 and BD2) of BRD4, leading to a spatially constrained inhibition

and a sustained repression of BRD4's transcriptional activity. This enhanced activity profile

makes MS645 a promising therapeutic candidate, particularly in the context of solid tumors like

triple-negative breast cancer (TNBC), which have shown limited response to earlier monovalent

BET inhibitors.

Chemical and Physical Properties
Property Value

CAS Number 2250091-96-2

Molecular Formula C48H54Cl2N10O2S2

Molecular Weight 938.04 g/mol

Synonym

(S)-N,N′-(decane-1,10-diyl)bis(2-((6S)-4-(4-

chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1]

[2][3]triazolo[4,3-a][1][3]diazepin-6-yl)acetamide)
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Mechanism of Action and Signaling Pathway
MS645 functions as an epigenetic modulator by targeting BRD4, a key reader of acetylated

lysine residues on histones and other proteins. BRD4 plays a critical role in the recruitment of

the transcriptional machinery to promoters and enhancers of target genes, many of which are

implicated in cancer cell proliferation and survival.

By binding to the acetyl-lysine binding pockets of BRD4's bromodomains, MS645 displaces

BRD4 from chromatin. This leads to the transcriptional repression of key oncogenes, most

notably c-Myc. The inhibition of c-Myc, a master regulator of cell growth and proliferation, is a

central aspect of MS645's anti-cancer activity.

Furthermore, treatment with MS645 has been shown to induce the expression of the tumor

suppressor and cell-cycle inhibitor p21. The upregulation of p21 contributes to the observed

cell cycle arrest in cancer cells. The interplay between the downregulation of c-Myc and the

upregulation of p21 is a critical component of the cellular response to MS645.

MS645's bivalent binding provides a more sustained and potent inhibition of BRD4's interaction

with essential transcriptional co-activators like Mediator Complex Subunit 1 (MED1) and Yin

Yang 1 (YY1). This enhanced disruption of the transcriptional apparatus contributes to its

superior efficacy in solid tumor models compared to monovalent BET inhibitors.
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Caption: MS645 inhibits BRD4, leading to c-Myc downregulation and p21 upregulation.
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Quantitative Data
Parameter Cell Line Value Reference

Ki (BRD4-BD1/BD2) - 18.4 nM [1]

IC50 HS5878T (TNBC) 4.1 nM [1]

IC50 BT549 (TNBC) 6.8 nM [1]

IC50
MCF 10A (Non-

tumorigenic breast)
7.9 nM [1]

IC50
RAW (Mouse

macrophage)
- [1]

Experimental Protocols
Cell Viability Assay
Detailed protocols for assessing the effect of MS645 on cell viability are crucial for its

characterization. A common method involves the use of a resazurin-based assay.

Cell Seeding: Plate cells (e.g., TNBC cell lines) in 96-well plates at a density of 2,000-5,000

cells per well and allow them to adhere overnight.

Compound Treatment: Treat the cells with a serial dilution of MS645 (e.g., from 0.1 nM to 10

µM) for a specified period, typically 72 hours.

Resazurin Addition: Add resazurin solution to each well and incubate for 2-4 hours at 37°C.

Fluorescence Reading: Measure the fluorescence at an excitation wavelength of 560 nm and

an emission wavelength of 590 nm using a plate reader.

Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values by fitting the

dose-response curves to a four-parameter logistic equation using appropriate software.

Western Blot Analysis
Western blotting is used to determine the effect of MS645 on the protein levels of its targets

and downstream effectors.
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Cell Lysis: Treat cells with the desired concentrations of MS645 for the indicated times. Lyse

the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA

protein assay.

SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel

and transfer them to a PVDF membrane.

Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at

room temperature. Incubate the membrane with primary antibodies against BRD4, c-Myc,

p21, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C. Wash the membrane

and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.

Chromatin Immunoprecipitation (ChIP) Assay
ChIP assays are performed to investigate the occupancy of BRD4 and other transcriptional

regulators at specific gene promoters.

Cross-linking and Sonication: Treat cells with MS645 or vehicle control. Cross-link protein-

DNA complexes with formaldehyde. Lyse the cells and sonicate the chromatin to obtain DNA

fragments of 200-500 bp.

Immunoprecipitation: Incubate the sheared chromatin with antibodies against BRD4, MED1,

or YY1 overnight at 4°C. Precipitate the antibody-protein-DNA complexes using protein A/G

magnetic beads.

Reverse Cross-linking and DNA Purification: Wash the beads extensively and elute the

complexes. Reverse the cross-links by heating and treat with proteinase K. Purify the DNA

using a DNA purification kit.

Quantitative PCR (qPCR): Perform qPCR using primers specific for the promoter regions of

target genes (e.g., c-Myc).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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